Cas no 477889-61-5 (4-(2-Chloro-4-fluorobenzyl)oxy-1lambda~6~,4-thiazinane-1,1-dione)

• Product Name: 4-(2-Chloro-4-fluorobenzyl)oxy-1lambda~6~,4-thiazinane-1,1-dione
• CAS No: 477889-61-5
• CID: 4652978
• Update Time: 2025-10-10

4-(2-Chloro-4-fluorobenzyl)oxy-1lambda~6~,4-thiazinane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 4-(2-Chloro-4-fluorobenzyl)oxy-1lambda~6~,4-thiazinane-1,1-dione

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 4-(2-Chloro-4-fluorobenzyl)oxy-1lambda~6~,4-thiazinane-1,1-dione

Introduction to 4-(2-Chloro-4-fluorobenzyl)oxy-1lambda~6~,4-thiazinane-1,1-dione (CAS No. 477889-61-5)

4-(2-Chloro-4-fluorobenzyl)oxy-1lambda~6~,4-thiazinane-1,1-dione is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its Chemical Abstracts Service (CAS) number 477889-61-5, belongs to the thiazinane class of heterocyclic compounds, which are known for their diverse pharmacological properties. The presence of both chloro and fluoro substituents in the benzyl group enhances its chemical reactivity and functional versatility, making it a valuable scaffold for drug discovery and development.

The structural motif of thiazinane is particularly noteworthy, as it combines a sulfur-containing ring system with a six-membered aromatic core. This arrangement imparts distinct electronic and steric properties that can be exploited to modulate biological targets. The dione functionality at the 1,1-position further contributes to the compound's reactivity, enabling various chemical transformations that are essential for medicinal chemistry applications.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with therapeutic potential. Thiazinane derivatives have emerged as a promising class of molecules due to their ability to interact with multiple biological pathways. For instance, studies have demonstrated that thiazinane-based compounds can exhibit antimicrobial, anti-inflammatory, and anticancer properties. The specific substitution pattern in 4-(2-Chloro-4-fluorobenzyl)oxy-1lambda~6~,4-thiazinane-1,1-dione suggests that it may possess unique interactions with biological targets, which could be harnessed for therapeutic purposes.

The chloro and fluoro substituents in the benzyl group play a crucial role in determining the compound's pharmacokinetic and pharmacodynamic profiles. Chlorine atoms are known to enhance binding affinity by increasing electrophilicity and lipophilicity, while fluorine atoms can improve metabolic stability and binding selectivity. These features make 4-(2-Chloro-4-fluorobenzyl)oxy-1lambda~6~,4-thiazinane-1,1-dione an attractive candidate for further investigation in drug discovery programs.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of novel compounds with greater accuracy. Molecular modeling studies suggest that thiazinane derivatives can interact with enzymes and receptors involved in critical disease pathways. For example, computational simulations have indicated that 4-(2-Chloro-4-fluorobenzyl)oxy-1lambda~6~,4-thiazinane-1,1-dione may inhibit kinases or other enzymes implicated in cancer progression. These predictions provide a strong rationale for experimental validation of its biological properties.

In vitro studies have begun to explore the potential of thiazinane-based compounds as leads for new therapeutics. Initial assays have shown promising results in terms of inhibitory activity against certain enzymes and cell lines. The dione moiety in 4-(2-Chloro-4-fluorobenzyl)oxy-1lambda~6~,4-thiazinane-1,1-dione appears to contribute to its efficacy by facilitating covalent bond formation or by stabilizing transition states during enzymatic reactions. Such interactions could be exploited to develop highly specific inhibitors for therapeutic applications.

The synthesis of 4-(2-Chloro-4-fluorobenzyl)oxy-1lambda~6~,4-thiazinane-1,1-dione represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves key transformations such as nucleophilic substitution, cyclization, and oxidation reactions. Each step must be carefully optimized to ensure high yield and purity, which are critical for pharmaceutical applications. Advances in synthetic methodologies have made it possible to produce complex heterocyclic compounds like this one with increasing efficiency and scalability.

The future prospects for thiazinane derivatives are vast, with ongoing research aimed at identifying new analogs with improved pharmacological profiles. By modifying the substitution pattern or exploring different heterocyclic cores, chemists can generate libraries of compounds for high-throughput screening. The structural features of 4-(2-Chloro-4-fluorobenzyl)oxy-1lambda~6~,4-thiazinane-1,1-dione provide a solid foundation for such explorations.

In conclusion, 4-(2-Chloro-4-fluorobenzyl)oxy-1lambda~6~,4-thiazinane-1,1-dione (CAS No. 477889-61-5) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of functional groups and predicted biological activities make it a compelling candidate for further study. As our understanding of drug design principles continues to evolve, thiazinane-based compounds like this one will undoubtedly play an important role in the development of novel therapeutics.